Cas no 36793-96-1 (2H-Benzotriazole,2-methyl-5-nitro-)

• Product Name: 2H-Benzotriazole,2-methyl-5-nitro-
• CAS No: 36793-96-1
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 318592
• PubChem ID: 335270
• Update Time: 2025-04-19

2H-Benzotriazole,2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzotriazole,2-methyl-5-nitro-
• 2-methyl-5-nitrobenzotriazole
• 2-Methyl-5-nitro-2H-benzotriazol
• 2-methyl-5-nitro-2H-benzotriazole
• 2-Methyl-5-nitro-benzotriazol
• 2-methyl-5-nitro-benzotriazolium betaine
• AC1L7H4F
• NSC343736
• SureCN922501
• DTXSID40319325
• SCHEMBL922501
• NSC-343736
• MFCD00958307
• 36793-96-1
• methyl-5-nitro-2H-benzotriazole
• FXBLOJHEYCJMRT-UHFFFAOYSA-N

• Inchi： 1S/C7H6N4O2/c1-10-8-6-3-2-5(11(12)13)4-7(6)9-10/h2-4H,1H3
• InChI Key： FXBLOJHEYCJMRT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=NN(C)N=2)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.57
• Boiling Point: 356.3°C at 760 mmHg
• Flash Point: 169.3°C
• Refractive Index: 1.733
• PSA: 73.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles